- Preparation of heterotricycles as Wee 1 inhibitors for treatment of cancer, World Intellectual Property Organization, , ,
Cas no 1315381-29-3 (1H-Pyrrolo[2,3-b]pyridine-5-carboxaldehyde, 4-chloro-1-[[2-(trimethylsilyl)ethoxy]methyl]-)
![1H-Pyrrolo[2,3-b]pyridine-5-carboxaldehyde, 4-chloro-1-[[2-(trimethylsilyl)ethoxy]methyl]- structure](https://ossimg.kuujia.com/scimg/1315500/1315381-29-3x500.png)
1315381-29-3 structure
Product Name:1H-Pyrrolo[2,3-b]pyridine-5-carboxaldehyde, 4-chloro-1-[[2-(trimethylsilyl)ethoxy]methyl]-
CAS No:1315381-29-3
MF:C14H19ClN2O2Si
MW:310.851363420486
CID:5667246
Update Time:2023-09-11
1H-Pyrrolo[2,3-b]pyridine-5-carboxaldehyde, 4-chloro-1-[[2-(trimethylsilyl)ethoxy]methyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrolo[2,3-b]pyridine-5-carboxaldehyde, 4-chloro-1-[[2-(trimethylsilyl)ethoxy]methyl]-
-
- Inchi： 1S/C14H19ClN2O2Si/c1-20(2,3)7-6-19-10-17-5-4-12-13(15)11(9-18)8-16-14(12)17/h4-5,8-9H,6-7,10H2,1-3H3
- InChI Key： DUDAYGHZXFYQRC-UHFFFAOYSA-N
- SMILES： C12N(COCC[Si](C)(C)C)C=CC1=C(Cl)C(C=O)=CN=2
Experimental Properties
- Density: 1.16±0.1 g/cm3(Predicted)
- Boiling Point: 404.3±45.0 °C(Predicted)
- pka: 2.91±0.30(Predicted)
1H-Pyrrolo[2,3-b]pyridine-5-carboxaldehyde, 4-chloro-1-[[2-(trimethylsilyl)ethoxy]methyl]- Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ; 0.5 h, 0 °C
1.2 0 °C; 1.5 h, 0 °C
1.3 Reagents: Water ; 0 °C
1.2 0 °C; 1.5 h, 0 °C
1.3 Reagents: Water ; 0 °C
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ; 10 min, 0 °C
1.2 0 °C; 0 °C → rt; 2 h, rt
1.2 0 °C; 0 °C → rt; 2 h, rt
Reference
- Discovery of a Potent and Selective DDR1 Receptor Tyrosine Kinase Inhibitor, ACS Chemical Biology, 2013, 8(10), 2145-2150
Production Method 3
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ; 10 min, 0 °C
1.2 0 °C; 0 °C → rt; 2 h, rt
1.2 0 °C; 0 °C → rt; 2 h, rt
Reference
- Preparation of pyrazine and pyrrolo[2,3-b]pyridine derivatives as b-raf kinase inhibitors useful in the treatment of cancer and proliferative diseases, World Intellectual Property Organization, , ,
Production Method 4
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ; 10 min, cooled
1.2 30 min, rt
1.2 30 min, rt
Reference
- Preparation of tricyclic pyrrolopyridine compounds as JAK inhibitors, World Intellectual Property Organization, , ,
Production Method 5
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ; 0 °C; 30 min, rt
1.2 Reagents: Ammonium chloride Solvents: Water ; rt
1.2 Reagents: Ammonium chloride Solvents: Water ; rt
Reference
- Preparation of tricyclic heterocyclic compounds as JAK inhibitors, World Intellectual Property Organization, , ,
1H-Pyrrolo[2,3-b]pyridine-5-carboxaldehyde, 4-chloro-1-[[2-(trimethylsilyl)ethoxy]methyl]- Raw materials
1H-Pyrrolo[2,3-b]pyridine-5-carboxaldehyde, 4-chloro-1-[[2-(trimethylsilyl)ethoxy]methyl]- Preparation Products
1H-Pyrrolo[2,3-b]pyridine-5-carboxaldehyde, 4-chloro-1-[[2-(trimethylsilyl)ethoxy]methyl]- Related Literature
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
1315381-29-3 (1H-Pyrrolo[2,3-b]pyridine-5-carboxaldehyde, 4-chloro-1-[[2-(trimethylsilyl)ethoxy]methyl]-) Related Products
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